8-Benzyl-4-[3,5-bis(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid

• IUPAC Name: 8-benzyl-4-[3,5-bis(trifluoromethyl)benzoyl]-1-oxa-4,8-diazaspiro[4.5]decane-3-carboxylic acid
• InChI: InChI=1S/C24H22F6N2O4/c25-23(26,27)17-10-16(11-18(12-17)24(28,29)30)20(33)32-19(21(34)35)14-36-22(32)6-8-31(9-7-22)13-15-4-2-1-3-5-15/h1-5,10-12,19H,6-9,13-14H2,(H,34,35)
• InChI Key: IDOWHARXQFTBAV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC12N(C(CO2)C(=O)O)C(=O)C3=CC(=CC(=C3)C(F)(F)F)C(F)(F)F)CC4=CC=CC=C4
• Molecular Formula: C24H22F6N2O4
• Molecular Weight: 516.4 g/mol

Description

The compound contains several functional groups, including a carboxylic acid group (-COOH), a benzyl group (C6H5CH2-), and a trifluoromethyl group (-CF3). The presence of these groups could give the compound certain properties, such as acidity due to the carboxylic acid group, and increased stability and lipophilicity due to the trifluoromethyl groups.

Molecular Structure Analysis

The compound has a complex structure with a spiro ring system, which is a type of chemical compound where two rings share a single atom. The compound also contains benzyl and trifluoromethyl groups, which can influence its reactivity and physical properties.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by its functional groups. For example, the carboxylic acid group could undergo reactions such as esterification or amide formation. The benzyl group could participate in reactions such as oxidation or substitution.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the carboxylic acid group could make the compound acidic, and the trifluoromethyl groups could increase its stability and lipophilicity.

Scientific Research Applications

Lithium-Sulfur Batteries

Application: Enhancing Electrochemical Performance The compound’s derivatives have been utilized to modify covalent organic frameworks (COFs) in lithium-sulfur (Li-S) batteries. These modifications aim to suppress the shuttle effect of polysulfides, which is a significant challenge in the commercialization of Li-S batteries. The high electronegativity and steric hindrance provided by the trifluoromethyl groups improve the capacity and cyclic stability of the batteries.

Pharmaceutical Development

Application: Drug Synthesis and Disease Treatment The trifluoromethyl group is a common pharmacophore in many FDA-approved drugs. Its presence in drug molecules can enhance their pharmacological properties, such as metabolic stability and bioavailability. The compound could potentially be involved in the synthesis of new drug molecules or serve as a lead compound for drug development targeting various diseases.

Analytical Chemistry

Application: Derivatization Agent Derivatives of the compound have been used as derivatization agents in analytical chemistry, particularly in the detection of uracil in DNA by gas chromatography and negative chemical ionization mass spectrometry. This application is crucial for genetic research and diagnostics.

Antimicrobial Agents

Application: Development of New Antibiotics Research has shown that certain substitutions on the phenyl ring of related compounds can increase antimicrobial activity. This suggests that the compound could be modified to develop new antibiotics, particularly against resistant strains of bacteria like Staphylococcus aureus.